(3R,4S,5S)-4-((S)-2-((S)-2-(dimethylamino)-3-methylbutanamido)-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoic acid

• IUPAC Name: (3R,4S,5S)-4-[[(2S)-2-[[(2S)-2-(dimethylamino)-3-methylbutanoyl]amino]-3-methylbutanoyl]-methylamino]-3-methoxy-5-methylheptanoic acid
• InChI: InChI=1S/C22H43N3O5/c1-11-15(6)20(16(30-10)12-17(26)27)25(9)22(29)18(13(2)3)23-21(28)19(14(4)5)24(7)8/h13-16,18-20H,11-12H2,1-10H3,(H,23,28)(H,26,27)/t15-,16+,18-,19-,20-/m0/s1
• InChI Key: RHYYEUIJXQMEBX-DLRXZHIHSA-N
• Canonical SMILES: CCC(C)C(C(CC(=O)O)OC)N(C)C(=O)C(C(C)C)NC(=O)C(C(C)C)N(C)C
• Isomeric SMILES: CC[C@H](C)[C@@H]([C@@H](CC(=O)O)OC)N(C)C(=O)[C@H](C(C)C)NC(=O)[C@H](C(C)C)N(C)C
• Molecular Formula: C22H43N3O5
• Molecular Weight: 429.6 g/mol

Description

(3R,4S,5S)-4-((S)-2-((S)-2-(dimethylamino)-3-methylbutanamido)-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoic acid is a useful research compound. Its molecular formula is C22H43N3O5 and its molecular weight is 429.6 g/mol. The purity is usually 95%.
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Scientific Research Applications

Novel Impurities Synthesis

A study by Naidu and Sharma (2017) explores the synthesis of novel impurities in an atorvastatin intermediate. They discuss the effectiveness of a similar compound, a 3-hydroxy-3-methylglutaryl coenzyme A reductase inhibitor, in reducing triglyceride and cholesterol levels. This study demonstrates the relevance of such compounds in the synthesis and understanding of drug impurities, which is critical for pharmaceutical development (Naidu & Sharma, 2017).

Acid-catalyzed Reactions

Grošelj et al. (2006) investigate acid-catalyzed reactions of certain compounds, including those with structures similar to the compound . They report the synthesis of substitution products and their characterization through various techniques. This research provides insights into the chemical reactions and transformations that these compounds undergo, which can be valuable for developing new synthetic methods and molecules (Grošelj et al., 2006).

Polymorph Characterization

Aakeröy, Desper, and Levin (2005) conducted a study on polymorphs of a compound containing a dimethylamino group. This research is pertinent to understanding the crystallographic properties of compounds similar to (3R,4S,5S)-4-((S)-2-((S)-2-(dimethylamino)-3-methylbutanamido)-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoic acid. Characterizing different polymorphs is crucial in the field of material science and for the development of pharmaceuticals, as different polymorphs can exhibit varied physical and chemical properties (Aakeröy et al., 2005).

Synthesis of Structurally Related Compounds

Yin (2015) describes the synthesis of a compound structurally related to this compound. The process involves various chemical transformations, highlighting the methods and challenges in synthesizing complex organic molecules. Such research is fundamental in organic chemistry and pharmaceutical sciences for developing new drugs and understanding chemical synthesis mechanisms (Yin, 2015).